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Compound of Interest

Compound Name: 11-Aminoundecyltrimethoxysilane

Cat. No.: B1256455

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 11-
Aminoundecyltrimethoxysilane (11-AUTS) for the fabrication of high-performance
biosensors. The protocols detailed below outline a robust methodology for the covalent
immobilization of biomolecules on silica-based substrates, a critical step in the development of
sensitive and specific diagnostic and research tools.

Introduction

The functionalization of sensor surfaces is a cornerstone of biosensor development. 11-
Aminoundecyltrimethoxysilane is a versatile organosilane that forms a self-assembled
monolayer (SAM) on hydroxylated surfaces, such as silicon dioxide, glass, and quartz. The
long undecyl (11-carbon) chain of 11-AUTS provides a well-ordered and stable monolayer,
while the terminal primary amine group serves as a reactive site for the covalent attachment of
biomolecules. This covalent linkage, often facilitated by a crosslinking agent like
glutaraldehyde, ensures the stable and oriented immobilization of biorecognition elements,
such as antibodies, enzymes, or nucleic acids, which is paramount for sensor performance and
reproducibility.

Key Experimental Workflow
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[Online PDF]. Available at: [https://www.benchchem.com/product/b1256455#using-11-
aminoundecyltrimethoxysilane-for-biosensor-fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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